Cas no 2248382-03-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate is a fluorinated quinoxaline derivative with a phthalimide-based ester linkage. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structural features, which combine a fluoroquinoxaline core—known for antimicrobial and antitumor properties—with a phthalimide moiety, often associated with biological activity modulation. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the ester linkage offers synthetic versatility for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for developing novel therapeutic agents or probing structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate structure
2248382-03-6 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
CAS No:2248382-03-6
MF:C17H8FN3O4
MW:337.261527061462
CID:5778358
PubChem ID:165731891
Update Time:2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248382-03-6
    • EN300-6518805
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
    • Inchi: 1S/C17H8FN3O4/c18-12-8-14-13(19-5-6-20-14)7-11(12)17(24)25-21-15(22)9-3-1-2-4-10(9)16(21)23/h1-8H
    • InChI Key: PHMSRVGVPGCYOR-UHFFFAOYSA-N
    • SMILES: FC1=CC2C(C=C1C(=O)ON1C(C3C=CC=CC=3C1=O)=O)=NC=CN=2

Computed Properties

  • Exact Mass: 337.04988391g/mol
  • Monoisotopic Mass: 337.04988391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89.5Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6518805-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
0.05g
$816.0 2025-03-14
Enamine
EN300-6518805-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
0.1g
$855.0 2025-03-14
Enamine
EN300-6518805-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
0.25g
$893.0 2025-03-14
Enamine
EN300-6518805-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
0.5g
$933.0 2025-03-14
Enamine
EN300-6518805-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
1.0g
$971.0 2025-03-14
Enamine
EN300-6518805-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
2.5g
$1903.0 2025-03-14
Enamine
EN300-6518805-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
5.0g
$2816.0 2025-03-14
Enamine
EN300-6518805-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
2248382-03-6 95.0%
10.0g
$4176.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate (CAS No. 2248382-03-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate (CAS No. 2248382-03-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a fluoroquinoxaline core with an isoindole derivative, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a 7-fluoro group in the quinoxaline moiety is a critical feature, as it often improves binding affinity to enzymes or receptors. This aligns with the growing trend in drug discovery to develop next-generation small molecules with optimized pharmacokinetic properties. Searches for terms such as "fluoroquinoxaline derivatives" and "isoindole-based pharmaceuticals" have spiked, reflecting the scientific community's focus on these motifs.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate offers versatility for further derivatization. This characteristic is frequently explored in prodrug design, a hot topic in medicinal chemistry. Prodrugs are inactive precursors that convert into active drugs in vivo, addressing challenges like poor solubility or rapid clearance. Online queries about "ester-based prodrugs" and "quinoxaline prodrug strategies" underscore the relevance of this compound's structural attributes.

The compound's potential extends beyond therapeutics. In material science, isoindole-1,3-dione derivatives are investigated for their optoelectronic properties, particularly in organic semiconductors. With the rise of wearable electronics and flexible displays, researchers are actively screening molecules like CAS No. 2248382-03-6 for charge transport capabilities. This intersection of chemistry and technology resonates with popular search trends such as "organic electronic materials" and "fluorinated compounds in electronics."

Quality control and analytical profiling are paramount for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity and structural integrity. Laboratories worldwide prioritize precise quantification, as evidenced by frequent searches for "CAS 2248382-03-6 analytical methods" and "quinoxaline carboxylate characterization." These efforts support reproducibility in both academic and industrial settings.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its fluorinated nature prompts studies on biodegradability and green chemistry alternatives. The pharmaceutical industry's push toward sustainable synthesis has led to increased scrutiny of fluorinated intermediates, mirroring search queries like "eco-friendly fluorination techniques."

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate represents a multifaceted compound with applications spanning drug development, materials science, and beyond. Its structural ingenuity and alignment with contemporary research trends—such as targeted drug delivery and functional materials—ensure its continued relevance. As scientific databases expand, so does interest in its CAS No. 2248382-03-6, solidifying its place in modern chemical innovation.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd